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Compound of Interest

Compound Name: Boc-Pyr-OH

Cat. No.: B558217 Get Quote

Essential Safety and Handling Guide for Boc-Pyr-OH
For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides essential, immediate safety and logistical

information for (S)-N-Boc-2-pyrrolidone-5-carboxylic acid (Boc-Pyr-OH), ensuring a secure

laboratory environment and procedural clarity.

Chemical Identifier:

Name: (S)-N-Boc-2-pyrrolidone-5-carboxylic acid

Abbreviation: Boc-Pyr-OH

CAS Number: 53100-44-0

Hazard Identification: Boc-Pyr-OH is classified as a hazardous substance with the following

risk statements[1][2][3]:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.
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Strict adherence to the use of appropriate Personal Protective Equipment is mandatory to

minimize exposure and ensure personal safety.

PPE Category Item Specification/Standard

Hand Protection Protective Gloves

Chemical-resistant gloves

(e.g., Nitrile rubber). Wash and

dry hands thoroughly after

handling.[4]

Eye/Face Protection Safety Glasses/Goggles

Must be worn to prevent eye

contact. A face shield may be

required if there is a risk of

splashing.[4]

Skin and Body Protection Protective Clothing

Lab coat or other suitable

protective clothing to prevent

skin contact.[4][5]

Respiratory Protection Respirator

Use only in a well-ventilated

area. If dust or aerosols are

generated, a dust respirator

should be used.[4][5]

Operational and Disposal Plan
A systematic approach to handling and disposal is critical for safety and regulatory compliance.

Experimental Protocol: Safe Handling
Engineering Controls: All handling of Boc-Pyr-OH should be conducted in a well-ventilated

area, preferably within a chemical fume hood to minimize the inhalation of dust or vapors.[4]

Pre-Handling Check: Before use, inspect the container for any damage. Ensure all

necessary PPE is correctly donned.

Dispensing: Avoid generating dust when handling the solid compound. Use appropriate tools,

such as a spatula, for transferring the substance.[5]
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Personal Hygiene: Wash hands and face thoroughly after handling the compound. Do not

eat, drink, or smoke in the laboratory area.[4]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[1][5]

Recommended storage is often refrigerated (2-8°C).[5]

First Aid Measures
Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention if you feel unwell.[1][4]

Skin Contact: In case of skin contact, immediately wash with plenty of soap and water. If skin

irritation occurs, seek medical advice.[1][4]

Eye Contact: If in eyes, rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing. If eye irritation persists, get medical

attention.[1][4]

Contaminated Clothing: Remove any contaminated clothing immediately and wash it before

reuse.[1][4]

Disposal Plan
All waste materials, including empty containers and contaminated PPE, must be disposed of in

accordance with local, state, and federal regulations.[4][5]

Waste Collection: Collect waste Boc-Pyr-OH and any contaminated materials in a

designated, labeled, and sealed container.[4][6]

Disposal Route: The container should be sent to an approved waste disposal plant.[4] Do not

dispose of it in general trash or down the drain.[6]

Experimental Workflow and Safety Procedures
The following diagram illustrates the logical workflow for the safe handling and disposal of Boc-
Pyr-OH.
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Workflow for Safe Handling of Boc-Pyr-OH
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Caption: Workflow for handling and disposing of Boc-Pyr-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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